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Compound of Interest

Compound Name: CcRIPGBM chloride

Cat. No.: B8256910

For Researchers, Scientists, and Drug Development Professionals

Introduction

JQ1 is a potent and selective small molecule inhibitor of the BET (Bromodomain and Extra-
Terminal) family of proteins, particularly BRD2, BRD3, and BRDA4.[1][2] By competitively binding
to the acetyl-lysine recognition pockets of these bromodomains, JQ1 displaces BET proteins
from chromatin, thereby modulating the transcription of key oncogenes such as c-Myc.[1][3]
This activity makes JQ1 a valuable tool for investigating the role of BET proteins in cancer and
other diseases. This document provides detailed protocols for the preparation of JQ1 stock
solutions and their application in common cellular assays.
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JQ1 Physicochemical and Solubility Data
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Property Value Source(s)
Molecular Weight 456.99 g/mol [2][4]
Formula C23H25CIN40O2S [1][5]
Appearance Crystalline solid [1]
Purity =>98% [1][2]
o >10 mM; 222.85 mg/mL; 60
Solubility in DMSO [41516171
mg/mL; 91 mg/mL
o ~10 mg/mL; =55.6 mg/mL; 46
Solubility in Ethanol [1][4][5]
mg/mL
Solubility in DMF ~10 mg/mL [1]
Sparingly soluble. A 1:9
Aqueous Solubility DMF:PBS solution yields ~0.1 [1]
mg/mL.
Recommended Storage Conditions
Storage .
Form Stability Source(s)
Temperature
Solid (Lyophilized) -20°C > 2 years [1]
Room Temperature
) 24 months [5]
(desiccated)
Stock Solution (in Several months to 1
-20°C [41618]
DMSO) year
-80°C 2 years [8]
) Not recommended for
Aqueous Solution 4°C [1]

more than one day

Experimental Protocols
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Protocol 1: Preparation of a 10 mM JQ1 Stock Solution
in DMSO

Materials:

(+)-JQ1 solid powder (e.g., from Cayman Chemical, APEXBIO, Tocris, Cell Signaling
Technology)

Anhydrous Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes
Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-warming: If the JQ1 powder is stored at -20°C, allow the vial to equilibrate to room
temperature before opening to prevent condensation.

Weighing: Accurately weigh out the desired amount of JQ1 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
4.57 mg of JQ1 (Molecular Weight: 456.99 g/maol ).

o Calculation: (10 mmol/L) * (1 L/ 1000 mL) * (456.99 g/mol ) * (1000 mg/g) * 1 mL = 4.57
mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the JQ1 powder. For a 10
mM stock from 5 mg of powder, you would add 1.09 mL of DMSO.[5]

Mixing: Vortex the solution thoroughly until the JQ1 is completely dissolved. Gentle warming
at 37°C for 10 minutes or brief sonication can aid in dissolution if necessary.[4][6]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 L) in
sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.
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o Storage: Store the aliquots at -20°C for short-term storage (up to several months) or at -80°C
for long-term storage (up to 2 years).[5][6][8]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

Materials:

e 10 mM JQ1 stock solution in DMSO

e Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

o Sterile tubes and pipettes

Procedure:

e Thawing: Thaw a single aliquot of the 10 mM JQ1 stock solution at room temperature.

» Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve
the desired final working concentration. It is recommended to prepare intermediate dilutions
to ensure accuracy.

o Example for a 1 uM final concentration:

» Prepare a 100 uM intermediate dilution by adding 2 uL of the 10 mM stock to 198 pL of
cell culture medium.

= Add the appropriate volume of the 100 uM intermediate dilution to your cell culture plate
to achieve the final 1 uM concentration. For example, add 10 L of the 100 uM solution
to 990 pL of medium in a well.

» Vehicle Control: Prepare a vehicle control using the same final concentration of DMSO as in
the JQ1-treated samples.

o Immediate Use: Use the freshly prepared working solutions immediately. Aqueous solutions
of JQ1 are not stable and should not be stored.[1]
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Mandatory Visualizations

Click to download full resolution via product page

Caption: Workflow for preparing JQ1 stock and working solutions.
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Caption: JQ1 mechanism of action in inhibiting BET protein function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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